2-(3-fluorophenyl)-4-(3-methylphenyl)-6H-1,3-oxazin-6-one
Overview
Description
2-(3-fluorophenyl)-4-(3-methylphenyl)-6H-1,3-oxazin-6-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as FOXY, and it is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure. FOXY is a white crystalline solid that is soluble in most organic solvents.
Mechanism of Action
The mechanism of action of FOXY is not well understood, but it is believed to interact with various biomolecules in the body, including proteins and enzymes. FOXY has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
FOXY has been shown to have various biochemical and physiological effects. FOXY has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related diseases. FOXY has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using FOXY in lab experiments include its high yield and purity, its unique structure and reactivity, and its potential applications in various fields of scientific research. The limitations of using FOXY in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of FOXY. One potential direction is the development of new synthetic methods for the production of FOXY and its derivatives. Another direction is the investigation of FOXY's potential applications in the field of materials science, such as the development of new fluorescent materials. Additionally, the study of FOXY's interactions with biomolecules and its potential use in the treatment of various diseases is an area of ongoing research.
Scientific Research Applications
FOXY has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of FOXY is in the field of organic synthesis. FOXY can be used as a building block for the synthesis of various compounds due to its unique structure and reactivity. FOXY has also been studied for its potential use as a fluorescent probe for the detection of metal ions and other analytes.
properties
IUPAC Name |
2-(3-fluorophenyl)-4-(3-methylphenyl)-1,3-oxazin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FNO2/c1-11-4-2-5-12(8-11)15-10-16(20)21-17(19-15)13-6-3-7-14(18)9-13/h2-10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHCATASEGIPLMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=O)OC(=N2)C3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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